Cas no 200002-35-3 (4H,8H-[1,2,5]Oxadiazolo[3,4-f][2,1,3]benzoxadiazole-4,8-dione)

• Product Name: 4H,8H-[1,2,5]Oxadiazolo[3,4-f][2,1,3]benzoxadiazole-4,8-dione
• CAS No: 200002-35-3
• MF: C₆N₄O₄
• MW: 192.088600158691
• CID: 4764765
• Update Time: 2023-08-16

4H,8H-[1,2,5]Oxadiazolo[3,4-f][2,1,3]benzoxadiazole-4,8-dione Chemical and Physical Properties

Names and Identifiers

• 4H,8H-[1,2,5]oxadiazolo[3,4-f][2,1,3]benzoxadiazole-4,8-dione
• Oprea1_546415
• STK528068
• 4,8-Dioxo-4,8-dihydrofurazano[4,5-f]benzofurazan
• 4H,8H-benzo[1,2-c:4,5-c']bis[1,2,5]oxadiazole-4,8-dione
• 4H,8H-[1,2,5]Oxadiazolo[3,4-f][2,1,3]benzoxadiazole-4,8-dione

• Inchi： 1S/C6N4O4/c11-5-1-2(8-13-7-1)6(12)4-3(5)9-14-10-4
• InChI Key： FSFXUWREVRKLTI-UHFFFAOYSA-N
• SMILES： O1N=C2C(C3C(C(C2=N1)=O)=NON=3)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 254
• XLogP3: -0.1
• Topological Polar Surface Area: 112